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Compound of Interest

Compound Name: 3-Furoyl chloride

Cat. No.: B1305837 Get Quote

Essential Safety and Handling Guide for 3-Furoyl
Chloride
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 3-Furoyl chloride, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety.

Immediate Safety and Hazard Information
3-Furoyl chloride is a corrosive chemical that poses significant health risks upon exposure. It

causes severe burns to the skin and eyes and can lead to chemical burns in the respiratory

and gastrointestinal tracts if inhaled or ingested.[1][2][3] A critical hazard is its violent reaction

with water, which liberates toxic hydrogen chloride gas.[1][3] Therefore, it must be handled with

extreme caution in a moisture-free environment.
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Hazard Statement Classification GHS Pictogram Signal Word

H314: Causes severe

skin burns and eye

damage.

Skin Corrosion 1B GHS05 Danger

EUH014: Reacts

violently with water.
Supplemental Hazard - -

EUH029: Contact with

water liberates toxic

gas.

Supplemental Hazard - -

Data sourced from multiple safety data sheets.[4][5]

Operational Plan: Safe Handling Protocol
All handling of 3-Furoyl chloride must occur within a certified chemical fume hood to minimize

inhalation exposure.[1][3] Facilities must be equipped with an emergency eyewash station and

a safety shower in close proximity to the handling area.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory. The following table outlines the required

equipment.
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Body Part Required PPE
Standard Compliance
Examples

Eyes/Face
Chemical safety goggles and a

face shield.[6]

OSHA 29 CFR 1910.133, EN

166

Skin

Appropriate chemical-resistant

gloves (inspect before use)

and a lab coat. A complete

chemical-resistant suit may be

required for larger quantities.

[2][3][6]

EN 374

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

ventilation is inadequate or if

irritation is experienced.[1][3]

[6] Use in a well-ventilated

area is essential.[2][3]

OSHA 29 CFR 1910.134, EN

149

Handling Procedure
Preparation: Before handling, ensure all required PPE is worn correctly. Prepare all

necessary equipment and reagents within the chemical fume hood. Keep the container of 3-
Furoyl chloride tightly closed when not in use.[1][6]

Dispensing: Handle the substance under an inert atmosphere, such as argon, to prevent

contact with moisture.[1][3] Avoid creating dust or aerosols.[6]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3] Do not eat,

drink, or smoke in the laboratory area.[7]

Emergency First Aid
Immediate medical attention is required for all exposure routes.[1][2][3]
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1][2][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[1][2][3]

Inhalation

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][2][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][3]

Logistical Plan: Spills and Disposal
Spill Response

Evacuate all personnel from the immediate spill area.[8]

Wear full PPE, including respiratory protection.

Absorb the spill with an inert, dry material such as vermiculite, sand, or earth.[1] Do not use

water.[3]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[1][8]

Wash the spill site after the material has been completely removed.[2]
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Ensure the spill does not enter drains or waterways.[1][2][3]

Disposal Plan
Disposal of 3-Furoyl chloride and any contaminated materials must be managed as

hazardous waste.

Waste Collection: Collect all waste, including empty containers and contaminated

absorbents, in designated, tightly sealed, and clearly labeled hazardous waste containers.

Regulatory Compliance: Disposal must adhere to all local, state, and federal hazardous

waste regulations.[1][3] Consult your institution's environmental health and safety (EHS)

department for specific guidelines.

Prohibited Disposal: Never dispose of 3-Furoyl chloride by pouring it down the drain or

mixing it with other waste streams unless explicitly permitted by EHS protocols.[1][3]

Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of 3-
Furoyl chloride.
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Preparation
- Verify fume hood function

- Equip with full PPE
- Prepare materials

Handling
- Work within fume hood
- Handle under inert gas
- Keep container sealed

Post-Handling
- Securely close container
- Decontaminate work area

Spill Occurs

Emergency Path

Exposure Occurs

Emergency Path

Personal Hygiene
- Remove PPE correctly
- Wash hands thoroughly

Waste Disposal
- Segregate hazardous waste

- Label container correctly
- Follow EHS guidelines

Procedure Complete

Spill Response
- Evacuate area

- Use inert absorbent
- Collect for disposal

First Aid
- Flush affected area

- Remove contaminated clothing
- Seek immediate medical help

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Furoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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